Cas no 1203499-25-5 (6-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one)

6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one is a heterocyclic compound featuring a fused pyridine-oxazine core with an iodine substituent. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The iodine atom enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. Its rigid bicyclic framework contributes to stability while offering steric and electronic modulation for targeted applications. The compound is particularly relevant in medicinal chemistry for the development of bioactive molecules, given its potential as a scaffold for kinase inhibitors or other therapeutic agents. High purity and well-defined synthetic pathways ensure reproducibility in research and industrial settings.

6-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one structure

1203499-25-5 structure

Product Name:6-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one

CAS No:1203499-25-5

MF:C₇H₅IN₂O₂

MW:276.031273603439

MDL:MFCD13176674

CID:1076056

PubChem ID:329772265

Update Time:2025-05-27

6-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Chemical and Physical Properties

Names and Identifiers

- 6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
- 6-iodo-1H-pyrido[2,3-b][1,4]oxazin-2-one
- AKOS015853788
- 6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, AldrichCPR
- 1203499-25-5
- CS-0081785
- DTXSID60673653
- MFCD13176674
- AT11685
- SCHEMBL16440202
- 6-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one
- MDL： MFCD13176674
- Inchi： 1S/C7H5IN2O2/c8-5-2-1-4-7(10-5)12-3-6(11)9-4/h1-2H,3H2,(H,9,11)
- InChI Key： XGPPXLXJNTXAQP-UHFFFAOYSA-N
- SMILES： IC1C=CC2=C(N=1)OCC(N2)=O

Computed Properties

Exact Mass: 275.94000
Monoisotopic Mass: 275.93957g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 51.2Å²

Experimental Properties

PSA: 51.22000
LogP: 1.15510

6-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
HazardClass：IRRITANT

6-Iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I719540-25mg	6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-25-5		25mg	$190.00	2023-05-18
TRC	I719540-50mg	6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-25-5		50mg	$305.00	2023-05-18
TRC	I719540-100mg	6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-25-5		100mg	$471.00	2023-05-18
TRC	I719540-250mg	6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-25-5		250mg	$821.00	2023-05-18
Chemenu	CM364231-1g	6-Iodo-1h-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-25-5	95%	1g	$392	2022-06-14
Chemenu	CM364231-5g	6-Iodo-1h-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-25-5	95%	5g	$1568	2022-06-14
Chemenu	CM364231-25g	6-Iodo-1h-pyrido[2,3-b][1,4]oxazin-2(3h)-one	1203499-25-5	95%	25g	$4704	2022-06-14
abcr	AB263652-1 g	6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one	1203499-25-5		1g	€891.00	2023-04-27
Matrix Scientific	054133-100mg	6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one	1203499-25-5		100mg	$237.00	2021-06-27
Matrix Scientific	054133-500mg	6-Iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one	1203499-25-5		500mg	$520.00	2021-06-27